Cas no 2716849-22-6 (Piperidine-3-boronic acid pinacol ester hydrochloride)

• Product Name: Piperidine-3-boronic acid pinacol ester hydrochloride
• CAS No: 2716849-22-6
• MF: C₁₁H₂₃BClNO₂
• MW: 247.57
• MDL: MFCD31667993
• CID: 5088268
• Update Time: 2026-03-02

Piperidine-3-boronic acid pinacol ester hydrochloride Chemical and Physical Properties

Names and Identifiers

• Piperidine-3-boronic acid pinacol ester hydrochloride

• MDL： MFCD31667993
• Inchi： 1S/C11H22BNO2.ClH/c1-10(2)11(3,4)15-12(14-10)9-6-5-7-13-8-9;/h9,13H,5-8H2,1-4H3;1H
• InChI Key： RKLPIGOVCVSOBO-UHFFFAOYSA-N
• SMILES： C1(B2OC(C)(C)C(C)(C)O2)CCCNC1.Cl

Additional information on Piperidine-3-boronic acid pinacol ester hydrochloride

Introduction to Piperidine-3-boronic acid pinacol ester hydrochloride (CAS No. 2716849-22-6)

Piperidine-3-boronic acid pinacol ester hydrochloride is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2716849-22-6, serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly in the development of targeted therapies and drug candidates. Its unique structural features, including a piperidine ring and a boronic acid pinacol ester moiety, make it a versatile building block for constructing complex pharmacophores.

The piperidine ring, a six-membered heterocyclic amine, is known for its prevalence in many biologically active compounds due to its ability to mimic secondary amine functionalities found in natural products. This structural motif contributes to the compound's solubility and bioavailability, making it an attractive scaffold for drug design. The boronic acid pinacol ester group, on the other hand, enhances reactivity and stability, facilitating its use in cross-coupling reactions such as the Suzuki-Miyaura coupling, which is widely employed in pharmaceutical synthesis.

In recent years, Piperidine-3-boronic acid pinacol ester hydrochloride has been extensively studied for its potential applications in the development of novel therapeutics. One of the most promising areas of research involves its use in the synthesis of kinase inhibitors, which are critical for treating various cancers and inflammatory diseases. The boronic acid moiety allows for efficient coupling with aryl halides or triflates under palladium catalysis, enabling the construction of complex molecular architectures with high precision.

Moreover, this compound has shown promise in the field of antiviral research. The piperidine scaffold is frequently incorporated into molecules designed to target viral proteases and polymerases, disrupting essential viral replication pathways. For instance, recent studies have highlighted the utility of Piperidine-3-boronic acid pinacol ester hydrochloride in generating inhibitors that specifically target RNA-dependent RNA polymerases, thereby inhibiting viral replication in host cells. These findings underscore the compound's potential as a key intermediate in antiviral drug development.

The hydrochloride salt form of Piperidine-3-boronic acid pinacol ester hydrochloride enhances its solubility and stability, making it more suitable for pharmaceutical applications. This salt form ensures better handling and formulation properties, which are essential for clinical trials and commercial drug production. The improved solubility also facilitates efficient delivery systems, such as oral or injectable formulations, broadening its therapeutic applications.

Recent advancements in computational chemistry have further highlighted the significance of Piperidine-3-boronic acid pinacol ester hydrochloride. Molecular modeling studies have demonstrated its binding affinity to various biological targets, providing insights into its potential pharmacological effects. These simulations have been instrumental in optimizing synthetic routes and predicting drug-like properties, thereby accelerating the discovery process.

In conclusion, Piperidine-3-boronic acid pinacol ester hydrochloride (CAS No. 2716849-22-6) is a multifunctional compound with broad applications in pharmaceutical research and drug development. Its unique structural features make it an invaluable intermediate for constructing complex bioactive molecules, particularly in the areas of oncology and antiviral therapies. As research continues to uncover new therapeutic possibilities, this compound is poised to play a pivotal role in shaping the future of medicinal chemistry.